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Compound of Interest

Compound Name:
1,4-dimethyl-1H-pyrazole-5-

sulfonyl chloride

Cat. No.: B1522217 Get Quote

An In-depth Technical Guide for the Safe Handling and Use of 1,4-Dimethyl-1H-pyrazole-5-
sulfonyl Chloride

Introduction: Understanding the Reagent
1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1174834-52-6) is a heterocyclic

building block increasingly utilized in medicinal chemistry and drug discovery.[1] Its structure,

featuring a reactive sulfonyl chloride group on a dimethyl-pyrazole scaffold, makes it a valuable

intermediate for synthesizing a diverse range of sulfonamide derivatives, which are prominent

in many pharmacologically active compounds.[2][3]

However, the very reactivity that makes this compound synthetically useful also necessitates a

thorough understanding of its potential hazards. Sulfonyl chlorides as a class are reactive and

require specific handling procedures to ensure laboratory safety.[4] This guide provides a

comprehensive overview of the safety considerations, handling protocols, and emergency

procedures for 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride, grounded in established safety

principles and data. The causality behind each recommendation is explained to empower

researchers to build a robust culture of safety.

Section 1: Compound Identification and Properties
A foundational aspect of safe handling is understanding the physical and chemical identity of

the substance.
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Property Value Source

CAS Number 1174834-52-6 [1]

Molecular Formula C₅H₇ClN₂O₂S [1]

Molecular Weight 194.64 g/mol [1][5]

Appearance Solid [1]

InChI Key
SAVUTYCQFZZSEI-

UHFFFAOYSA-N
[1]

SMILES String Cc1cnn(C)c1S(Cl)(=O)=O [1]

Section 2: Hazard Identification and Risk
Assessment
This compound is classified under the Globally Harmonized System (GHS) with specific hazard

statements that dictate the necessary precautions.[1] It is crucial to conduct a thorough risk

assessment before any experimental work begins.

GHS Classification and Associated Risks
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Hazard Class GHS Code Description
Causality and Field
Insight

Skin Irritation H315 Causes skin irritation.

The sulfonyl chloride

moiety can react with

moisture on the skin

to form hydrochloric

acid (HCl) and 1,4-

dimethyl-1H-pyrazole-

5-sulfonic acid, both of

which are irritating.[6]

Prolonged contact can

lead to redness and

discomfort.

Eye Irritation H319
Causes serious eye

irritation.

Similar to skin

irritation, hydrolysis in

the eye's moisture can

produce acids,

causing significant

pain and potential

damage to the cornea.

[6] The "Serious"

classification indicates

that the effect is more

severe than simple

irritation and requires

immediate and

thorough rinsing.

Specific Target Organ

Toxicity (Single

Exposure)

H335 May cause respiratory

irritation.

Inhaling the dust of

this solid compound

can lead to irritation of

the nose, throat, and

lungs, again due to

hydrolysis on moist

mucous membranes.

[1][7] This can

manifest as coughing,
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sneezing, and

shortness of breath.

Expert Note: While the official classification is "Warning," many sulfonyl chlorides are treated

with the same caution as corrosive materials (e.g., Skin Corrosion 1B, Eye Damage 1).[4][6][8]

This is a prudent approach. The primary danger stems from its reactivity with water. This

reaction is exothermic and produces corrosive byproducts. Therefore, meticulous avoidance of

moisture is a cornerstone of its safe handling.

Risk Assessment Workflow
Before handling this reagent, every researcher must perform a risk assessment. This is not

merely a paperwork exercise; it is a critical thinking process to anticipate and mitigate potential

hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC62303DA&productDescription=1-METHYL-1H-PYRAZOLE-5-S+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5478506&productDescription=1-METHL-1H-PYRAZOLE-4-SULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Control Implementation

Final Review

Review SDS & Technical Guide

Identify Quantities & Operations
(e.g., weighing, reaction)

Evaluate Potential Exposures
(Inhalation, Skin Contact)

Select Engineering Controls
(Fume Hood Required)

Mitigate

Determine Necessary PPE
(Gloves, Goggles, Lab Coat)

Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Confirm Waste Disposal Plan

Proceed with Experiment?

STOP & Re-evaluate

No

Begin Work

Yes

Click to download full resolution via product page

Risk assessment workflow before handling the reagent.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to protection is essential, starting with engineering controls and

supplemented by appropriate PPE.

Engineering Controls
The primary line of defense is to minimize exposure through proper laboratory infrastructure.

Chemical Fume Hood: All handling of 1,4-dimethyl-1H-pyrazole-5-sulfonyl chloride,

including weighing, dispensing, and addition to reaction mixtures, must be performed inside

a certified chemical fume hood.[4][7] This is non-negotiable and serves to contain any dust

and protect the user from respiratory exposure.

Ventilation: Ensure the laboratory has adequate general ventilation to handle any fugitive

emissions.[7]

Emergency Equipment: An operational eyewash station and safety shower must be located

in immediate proximity to the work area.[7][9] Their location and proper function should be

verified before starting any work.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully based on the identified hazards.
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Required PPE

Handling the Reagent?

Eye Protection:
Chemical Splash Goggles (EN166 / ANSI Z87.1)

Always

Skin Protection:
- Nitrile Gloves

- Flame-Resistant Lab Coat

Always

Face Shield
(Required for splash risk operations, e.g., large scale reactions or quenching)

Assess Splash Risk

Click to download full resolution via product page

Decision process for selecting appropriate PPE.

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes.[4][6] A face shield should be worn over the goggles during procedures with a

higher risk of splashing, such as reaction quenching or handling larger quantities.[7]

Skin Protection:

Gloves: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or

puncture before use.[10] After handling, remove gloves using the proper technique and

wash hands thoroughly.[7]

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned. Ensure cuffs

are snug.[7]

Respiratory Protection: When engineering controls are not sufficient, a NIOSH/MSHA-

approved respirator with appropriate cartridges for organic vapors and acid gases should be

used.[6][8]
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Section 4: Safe Handling and Storage Protocols
Adherence to standardized protocols is key to preventing accidents.

Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely weighing and dispensing the solid reagent.

Preparation: Don appropriate PPE (goggles, lab coat, gloves) and ensure the fume hood

sash is at the proper working height.

Inert Environment (Recommended): As sulfonyl chlorides are moisture-sensitive, it is best

practice to handle them under an inert atmosphere (e.g., nitrogen or argon), especially for

reactions sensitive to moisture or HCl.[8][11]

Dispensing:

Place a tared weigh boat or flask on a balance inside the fume hood.

Carefully open the reagent container, minimizing the creation of dust.

Use a clean, dry spatula to transfer the desired amount of solid. Avoid scraping the

container, which can generate dust.

Immediately and securely close the main reagent container.

Cleanup:

Gently wipe the spatula with a dry cloth or a cloth lightly dampened with an inert solvent

(like hexane) inside the hood.

Wipe down the balance and surrounding surfaces within the fume hood.

Dispose of any contaminated wipes or weigh boats in the designated solid hazardous

waste container.

Post-Handling: Remove gloves and wash hands thoroughly with soap and water.[12]
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Storage Requirements
Proper storage is critical to maintaining the reagent's integrity and preventing hazardous

situations.

Container: Keep the container tightly closed to prevent exposure to atmospheric moisture.[6]

[12]

Location: Store in a cool, dry, and well-ventilated area designated for reactive or corrosive

chemicals.[6]

Incompatibilities: Segregate from incompatible materials. This is of paramount importance.

Do NOT store with:

Water or aqueous solutions[6]

Strong bases (e.g., hydroxides, amines)[6][8]

Alcohols[4]

Strong oxidizing agents[6][8]

Section 5: Emergency Procedures
Preparedness is essential for responding effectively to an emergency.

Spill Response
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Spill Occurs

Alert personnel in the immediate area.
Isolate the spill.

Is the spill minor & manageable?

EVACUATE AREA.
Call Emergency Response.

No

Don appropriate PPE
(gloves, goggles, respirator if needed)

Yes

Cover spill with inert absorbent
(sand, vermiculite). NO WATER.

Carefully sweep/scoop material
into a labeled hazardous waste container.

Decontaminate the area.

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Flowchart for responding to a chemical spill.
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Evacuate and Alert: Alert nearby personnel and evacuate the immediate area if the spill is

large or if you feel unwell.

Contain: For small, manageable spills, prevent further spread. Cover the solid spill with an

inert, dry absorbent material like sand, earth, or vermiculite. NEVER use water.

Collect: Carefully sweep the absorbed material into a clearly labeled container for hazardous

waste disposal.[7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or safety officer.

First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[6][7]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. If breathing is difficult or they feel unwell, seek immediate medical

attention.[6][7]

Ingestion: Rinse the mouth thoroughly with water. DO NOT induce vomiting. Seek immediate

medical attention.[6]

Section 6: Waste Disposal
Chemical waste must be handled responsibly to protect personnel and the environment.

Labeling: All waste containers must be accurately and clearly labeled as hazardous waste,

listing 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride as a component.
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Containers: Use designated, sealed containers for solid and liquid waste.

Disposal: Dispose of all waste through your institution's environmental health and safety

office. Do not pour any amount down the drain.[6][7] Follow all local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride AldrichCPR 1174834-52-6
[sigmaaldrich.com]

2. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a
Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA)
Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]

3. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and
Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. 1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride | C5H7ClN2O2S | CID 4635707 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. aksci.com [aksci.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. artsci.usu.edu [artsci.usu.edu]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [1,4-dimethyl-1H-pyrazole-5-sulfonyl chloride safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC62303DA&productDescription=1-METHYL-1H-PYRAZOLE-5-S+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7186EC_SDS.pdf
https://www.benchchem.com/product/b1522217?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr01830
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr01830
https://pmc.ncbi.nlm.nih.gov/articles/PMC8474119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8474119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8474119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373183/
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/AFFSTQSBJFQGPY-UHFFFAOYSA-N
https://pubchem.ncbi.nlm.nih.gov/compound/AFFSTQSBJFQGPY-UHFFFAOYSA-N
https://www.fishersci.com/store/msds?partNumber=CC62303DA&productDescription=1-METHYL-1H-PYRAZOLE-5-S+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7186EC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5478506&productDescription=1-METHL-1H-PYRAZOLE-4-SULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH58288&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=CC02003DA&productDescription=FURAN-2-SULFONYL+CHLORID+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH50546MD&productDescription=5-CHLRO-13-DIMETHL-1H-PY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1522217#1-4-dimethyl-1h-pyrazole-5-sulfonyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1522217#1-4-dimethyl-1h-pyrazole-5-sulfonyl-chloride-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1522217#1-4-dimethyl-1h-pyrazole-5-sulfonyl-
chloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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